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Compound of Interest

Compound Name: 1,5-Dibromopentane-d10

Cat. No.: B15140215 Get Quote

For researchers, scientists, and professionals in drug development, sourcing high-purity

deuterated compounds is a critical step in ensuring the accuracy and reliability of experimental

outcomes. 1,5-Dibromopentane-d10, a deuterated analog of 1,5-dibromopentane, serves as a

valuable building block in organic synthesis and a stable isotope-labeled internal standard for

mass spectrometry-based applications. This technical guide provides an in-depth overview of

commercial suppliers offering high-purity 1,5-Dibromopentane-d10, along with relevant

technical data to aid in procurement decisions.

Supplier and Product Overview
Several reputable chemical suppliers specialize in the provision of high-purity deuterated

compounds for research and development purposes. The following table summarizes the key

quantitative information for 1,5-Dibromopentane-d10 available from prominent commercial

suppliers.
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Supplier
CAS
Number

Molecular
Weight

Isotopic
Enrichment

Purity
Available
Quantities

MedChemEx

press

1219802-90-

0
240.00 Not specified Not specified

Inquire for

details

Clinivex
1219802-90-

0
240.00

99 atom %

D[1]
Not specified

0.1 g, 0.25

g[1]

Pharmaffiliate

s

1219802-90-

0
240.00 Not specified High Purity

Inquire for

details[2]

CymitQuimic

a (distributor

for Toronto

Research

Chemicals)

1219802-90-

0
Not specified Not specified Not specified

Inquire for

details[3]

Experimental Protocols
While specific experimental protocols for the direct use of 1,5-Dibromopentane-d10 are often

application-dependent and developed in-house by research laboratories, general

methodologies for the application of deuterated compounds in drug development are well-

established.

A common application of deuterated compounds like 1,5-Dibromopentane-d10 is in

pharmacokinetic studies using liquid chromatography-mass spectrometry (LC-MS). In such

studies, the deuterated compound is used as an internal standard. The following is a

generalized workflow:

Standard Preparation: A stock solution of 1,5-Dibromopentane-d10 is prepared in a suitable

organic solvent (e.g., methanol, acetonitrile). A series of working standards are then

prepared by serial dilution.

Sample Preparation: The biological matrix (e.g., plasma, urine, tissue homogenate) is spiked

with a known concentration of the 1,5-Dibromopentane-d10 internal standard. The analyte

of interest (the non-deuterated counterpart) is then extracted using an appropriate method

such as protein precipitation, liquid-liquid extraction, or solid-phase extraction.
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LC-MS Analysis: The extracted sample is injected into an LC-MS system. The

chromatographic conditions are optimized to separate the analyte from other matrix

components. The mass spectrometer is operated in multiple reaction monitoring (MRM)

mode to selectively detect the parent and daughter ions of both the analyte and the

deuterated internal standard.

Quantification: The peak area ratio of the analyte to the internal standard is calculated and

plotted against the concentration of the analyte in the calibration standards to generate a

calibration curve. The concentration of the analyte in the unknown samples is then

determined from this curve.

Visualizing Workflows and Relationships
To further illustrate the application and sourcing of deuterated compounds, the following

diagrams, generated using the DOT language, depict a typical experimental workflow and a

decision-making process for supplier selection.
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A typical experimental workflow for using a deuterated internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15140215?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Need High-Purity
1,5-Dibromopentane-d10

Purity & Isotopic
Enrichment Data Available?

Request Certificate
of Analysis (CoA)

No

Compare Suppliers Based on
Purity, Price, Availability

Yes

Select Optimal Supplier

Click to download full resolution via product page

Decision tree for selecting a commercial supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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